1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine

• IUPAC Name: 1-[(3-benzyl-2-ethylsulfonylimidazol-4-yl)methyl]-3-methoxypiperidine
• InChI: InChI=1S/C19H27N3O3S/c1-3-26(23,24)19-20-12-17(14-21-11-7-10-18(15-21)25-2)22(19)13-16-8-5-4-6-9-16/h4-6,8-9,12,18H,3,7,10-11,13-15H2,1-2H3
• InChI Key: SJWIIWZXVHQQEO-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC=C(N1CC2=CC=CC=C2)CN3CCCC(C3)OC
• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol

Description

1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine, also known as BZMP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BZMP belongs to the class of imidazolium salts and has a unique chemical structure that makes it a promising candidate for various research applications.

Mechanism of Action

The exact mechanism of action of 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine is not yet fully understood. However, it is believed to act as a potent inhibitor of certain enzymes that play a crucial role in the growth and proliferation of cancer cells. 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine has also been shown to interact with certain receptors in the brain, which may explain its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models. 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine has also been shown to have a positive effect on the cardiovascular system, reducing blood pressure and improving heart function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine is its unique chemical structure, which makes it a promising candidate for various research applications. However, the synthesis of 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine is a complex process that requires expertise in organic chemistry. In addition, the exact mechanism of action of 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine is not yet fully understood, which limits its potential applications in certain areas of research.

Future Directions

There are several potential future directions for research on 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine. One area of focus could be the development of new synthesis methods that are more efficient and cost-effective. Another potential direction could be the investigation of the potential therapeutic applications of 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine in neurological disorders such as Alzheimer's disease and Parkinson's disease. Research could also be focused on the development of new derivatives of 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine that exhibit improved pharmacological properties. Overall, 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine is a promising compound that has the potential to make a significant impact in the field of pharmacology and drug development.

Synthesis Methods

The synthesis of 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine involves a multi-step process that includes the reaction of 1-benzyl-2-(ethylsulfonyl)-1H-imidazole with 3-methoxy-1-(2-pyridyl)piperidine-4-carbaldehyde. The resulting product is then purified through column chromatography to obtain pure 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine. The synthesis of 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including antitumor, antifungal, and antibacterial properties. In addition, 1-{[1-benzyl-2-(ethylsulfonyl)-1H-imidazol-5-yl]methyl}-3-methoxypiperidine has been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.